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Compound of Interest

Compound Name: TP-024

Cat. No.: B15603851 Get Quote

Initial investigations into the chemical structure and properties of a compound designated "TP-
024" have revealed a significant case of mistaken identity. Extensive searches across chemical

databases and scientific literature have failed to identify a specific chemical entity with this

designation. Instead, the identifier "TP-024" consistently refers to a commercially available

industrial component: a Piston T-Seal.

This discovery redirects the focus of inquiry from the realm of drug development and molecular

biology to that of mechanical engineering and hydraulics. The "TP-024" Piston T-Seal is a

specialized sealing component, and its properties are defined by its material composition and

physical dimensions rather than a unique chemical structure.

Material Composition and Physical Properties of the
TP-024 Piston T-Seal
The TP-024 is primarily composed of Buna-N (Nitrile) rubber, a synthetic copolymer of

acrylonitrile and butadiene. This material is widely used in the sealing industry due to its

excellent resistance to petroleum-based oils and fuels, water, and hydraulic fluids. The key

properties of the TP-024 Piston T-Seal are summarized in the table below.
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Property Value

Material Buna-N (Nitrile) Rubber

Hardness (Shore A) 70

Inside Diameter 1.625 inches

Outside Diameter 2.000 inches

Height 0.281 inches

These specifications are critical for its function in preventing fluid leakage in hydraulic and

pneumatic systems. The design of the T-seal, with its characteristic T-shaped cross-section and

accompanying backup rings, provides resistance to rolling and extrusion under high pressure.

The Search for a Chemical Compound: A Dead End
In contrast to the clear identification of the mechanical part, a thorough search for a chemical

compound labeled "TP-024" in prominent chemical databases such as PubChem and NIST, as

well as in the broader scientific literature, yielded no relevant results. While the term "TP

compounds" may appear in various chemical contexts, such as referring to tricyclic pyrones or

tea polyphenols, there is no public record of a specific molecule designated "TP-024" within

these or any other class of compounds.

This lack of information makes it impossible to provide the requested in-depth technical guide

on the chemical structure, properties, signaling pathways, or experimental protocols related to

a "TP-024" chemical entity. The core premise of the original inquiry—that TP-024 is a

compound for research and drug development—appears to be based on a misunderstanding of

the identifier.

Conclusion
The investigation into "TP-024" has conclusively shown that this identifier refers to a

mechanical Piston T-Seal and not a chemical compound. Researchers, scientists, and drug

development professionals seeking information on a chemical entity should verify their

compound identifiers to ensure they are not referencing commercial part numbers. The
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properties and applications of the TP-024 Piston T-Seal are well-documented within the field of

mechanical engineering, but it holds no known relevance to chemical or biological research.

To cite this document: BenchChem. [Unraveling "TP-024": A Case of Mistaken Identity in
Chemical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15603851#tp-024-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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